Cas no 338416-32-3 (2-methyl-5-[4-(methylsulfonyl)phenyl]-1-[3-(trifluoromethyl)phenyl]-1H-pyrrole)

• Product Name: 2-methyl-5-[4-(methylsulfonyl)phenyl]-1-[3-(trifluoromethyl)phenyl]-1H-pyrrole
• CAS No: 338416-32-3
• MF: C₁₉H₁₆F₃NO₂S
• MW: 379.396054267883
• CID: 5165661
• Update Time: 2025-05-22

2-methyl-5-[4-(methylsulfonyl)phenyl]-1-[3-(trifluoromethyl)phenyl]-1H-pyrrole Chemical and Physical Properties

Names and Identifiers

• 2-METHYL-5-[4-(METHYLSULFONYL)PHENYL]-1-[3-(TRIFLUOROMETHYL)PHENYL]-1H-PYRROLE
• 2-(4-methanesulfonylphenyl)-5-methyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrrole
• METHYL 4-(5-METHYL-1-[3-(TRIFLUOROMETHYL)PHENYL]-1H-PYRROL-2-YL)PHENYL SULFONE
• Bionet1_003129
• HMS577I11
• 2-methyl-5-(4-methylsulfonylphenyl)-1-[3-(trifluoromethyl)phenyl]pyrrole
• 2-methyl-5-[4-(methylsulfonyl)phenyl]-1-[3-(trifluoromethyl)phenyl]-1H-pyrrole

• Inchi： 1S/C19H16F3NO2S/c1-13-6-11-18(14-7-9-17(10-8-14)26(2,24)25)23(13)16-5-3-4-15(12-16)19(20,21)22/h3-12H,1-2H3
• InChI Key： IHWJPWMATLWWKN-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=CC=1)C1=CC=C(C)N1C1C=CC=C(C(F)(F)F)C=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 579
• XLogP3: 4.5
• Topological Polar Surface Area: 47.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on 2-methyl-5-[4-(methylsulfonyl)phenyl]-1-[3-(trifluoromethyl)phenyl]-1H-pyrrole

2-Methyl-5-[4-(Methylsulfonyl)Phenyl]-1-[3-(Trifluoromethyl)Phenyl]-1H-Pyrrole

The compound with CAS No. 338416-32-3, known as 2-methyl-5-[4-(methylsulfonyl)phenyl]-1-[3-(trifluoromethyl)phenyl]-1H-pyrrole, is a highly specialized organic molecule with unique structural and functional properties. This compound belongs to the class of pyrroles, which are five-membered heterocyclic aromatic compounds containing one nitrogen atom. The molecule's structure is characterized by the presence of a methyl group at position 2, a methylsulfonyl-substituted phenyl group at position 5, and a trifluoromethyl-substituted phenyl group at position 1. These substituents contribute significantly to the compound's electronic properties, reactivity, and potential applications in various fields.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a combination of coupling reactions and functional group transformations. The incorporation of the methylsulfonyl group at the para position of one phenyl ring imparts strong electron-withdrawing effects, enhancing the molecule's stability and reactivity in certain chemical environments. Similarly, the trifluoromethyl group on the other phenyl ring introduces additional electron-withdrawing effects, further modulating the compound's electronic characteristics. These features make the compound a promising candidate for applications in drug discovery, materials science, and advanced chemical engineering.

One of the most significant areas of research involving this compound is its potential use in pharmaceutical applications. The unique combination of substituents on the pyrrole ring allows for fine-tuning of pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. Recent studies have explored its role as a scaffold for designing inhibitors of key enzymes involved in disease pathways. For instance, researchers have demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain kinases, making them valuable leads for anti-cancer drug development.

In addition to its pharmaceutical applications, this compound has also garnered attention in materials science due to its ability to form stable coordination complexes with metal ions. The nitrogen atom in the pyrrole ring facilitates metal coordination, enabling the formation of materials with tailored electronic and magnetic properties. Recent investigations have highlighted its potential as a building block for constructing metal-organic frameworks (MOFs) with applications in gas storage and catalysis.

The synthesis of 2-methyl-5-[4-(methylsulfonyl)phenyl]-1-[3-(trifluoromethyl)phenyl]-1H-pyrrole involves a multi-step process that combines Suzuki-Miyaura coupling reactions with nucleophilic aromatic substitution techniques. The optimization of reaction conditions has been a focal point of recent research efforts, leading to improved yields and higher purity levels. These advancements have significantly enhanced the scalability of the synthesis process, making it more feasible for industrial applications.

Another intriguing aspect of this compound is its photophysical properties. The presence of electron-withdrawing groups on both phenyl rings enhances the molecule's fluorescence quantum yield, rendering it suitable for use in optoelectronic devices such as organic light-emitting diodes (OLEDs). Recent studies have demonstrated that derivatives of this compound exhibit bright emission under UV excitation, making them attractive candidates for next-generation display technologies.

In conclusion, 2-methyl-5-[4-(methylsulfonyl)phenyl]-1-[3-(trifluoromethyl)phenyl]-1H-pyrrole is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structural features and tunable properties make it an invaluable tool for researchers in fields ranging from medicinal chemistry to materials science. As ongoing research continues to uncover new insights into its capabilities, this compound is poised to play an increasingly important role in advancing scientific innovation.